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Get Quote

The table below summarizes the key technical data found in the search results regarding ceforanide's

stability and antibacterial activity.

Aspect Details

General Beta-
Lactamase Stability

Stable against hydrolysis by Type IIa beta-lactamase and staphylococcal

penicillinase. Stability against RTEM enzyme (Type IIIa) and Type IVa beta-
lactamase is similar to that of the first-generation cephalosporin, cephradine [1].

Inoculum Effect A significant inoculum effect is observed. Minimum Inhibitory Concentrations
(MICs) increase considerably with inoculum sizes of 10^6 CFU or higher,

particularly with Enterobacteriaceae, likely due to hydrolysis by beta-
lactamases at high bacterial densities [1].

Spectrum of Activity Similar to cefamandole and cefonicid. Active against Staphylococcus aureus
(except MRSA), streptococci, E. coli, Klebsiella pneumoniae, H. influenzae, and

Neisseria gonorrhoeae (including beta-lactamase-producing strains). Generally
not active against Pseudomonas, Acinetobacter, Serratia, Enterobacter,
Bacteroides fragilis, and many strains of Proteus and Providencia [1].

Pharmacokinetics
(IV dose)

Peak plasma concentration of 135-140 mg/L after a 1g, 30-minute intravenous

infusion. Elimination half-life is 2.5 - 3.0 hours. Primarily excreted unchanged
in urine (83-95% recovery) [2] [1].
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Experimental Protocols for Assessing Beta-Lactamase
Stability

While specific protocols for ceforanide were not detailed, the following methodologies are standard for

evaluating the beta-lactamase stability of beta-lactam antibiotics [1] [3]. The general workflow for these

experiments can be visualized as follows:

Experimental Workflow for
Beta-Lactamase Stability

1. Enzyme Preparation
(Purified β-lactamases from

bacterial isolates)

2. Reaction Setup
(Antibiotic + Enzyme
in controlled buffer)

3. Incubation & Sampling
(At specified temperature

and time points)

4. Activity Measurement
(e.g., HPLC, Microbiological assay)

5. Data Analysis
(Calculate hydrolysis rate

and MIC correlation)
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Detailed Methodologies

Minimum Inhibitory Concentration (MIC) Determinations

Purpose: To determine the lowest concentration of an antibiotic that inhibits visible bacterial

growth.
Method: Broth microdilution or agar dilution methods are used according to standards (e.g.,

CLSI or EUCAST guidelines). As noted for ceforanide, testing should be performed with
varying inoculum sizes (e.g., 10^5 CFU vs. 10^6 CFU or higher) to identify an inoculum

effect, which is a key indicator of susceptibility to enzymatic hydrolysis [1].

Enzyme Kinetic Assays

Purpose: To directly measure the catalytic efficiency of a beta-lactamase enzyme against a

specific antibiotic.
Method: Purified beta-lactamase is incubated with the antibiotic (ceforanide). The rate of

antibiotic hydrolysis is measured continuously using a spectrophotometer, as hydrolysis of the
beta-lactam ring leads to a change in absorbance [3]. Alternatively, the reaction can be

quenched at time points and the remaining intact antibiotic quantified via High-Performance
Liquid Chromatography (HPLC). Data is used to calculate kinetic parameters like k_cat

(turnover number) and K_m (Michaelis constant) [4] [3].

Assessment of Stability

Purpose: To categorically determine if an antibiotic is a substrate for a given enzyme.
Method: The antibiotic is incubated with a purified beta-lactamase preparation, and its

antibacterial activity is assessed before and after incubation using a microbiological assay (e.g.,
agar diffusion). A significant reduction in the zone of inhibition post-incubation indicates

hydrolysis and instability [1].

Interpretation & Clinical Relevance

Stability Profile: Ceforanide demonstrates stability against some common beta-lactamases (e.g.,

from staphylococci) but remains vulnerable to hydrolysis by broader-spectrum enzymes, particularly
when a high bacterial load is present (inoculum effect) [1]. This profile is characteristic of many

second-generation cephalosporins.
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Therapeutic Implication: The pharmacokinetic profile, with a relatively long half-life, supported a

twice-daily dosing regimen [2] [1]. However, its spectrum of activity does not cover many problematic
gram-negative pathogens that produce inducible or extended-spectrum beta-lactamases.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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